Cas no 5586-62-9 (2,3-Pentanediol,3-phenyl-, 2-carbamate)
5586-62-9 structure
Product Name:2,3-Pentanediol,3-phenyl-, 2-carbamate
CAS No:5586-62-9
MF:C12H17NO3
MW:223.268283605576
CID:386206
PubChem ID:21774
Update Time:2025-04-19
2,3-Pentanediol,3-phenyl-, 2-carbamate Chemical and Physical Properties
Names and Identifiers
-
- 2,3-Pentanediol,3-phenyl-, 2-carbamate
- (3-hydroxy-3-phenylpentan-2-yl) carbamate
- 2,3-Pentanediol, 3-phenyl-, 2-carbamate
- 5586-62-9
- Q27286631
- PM5175P38T
- DTXSID10274715
- CARBAMIC ACID, .BETA.-ETHYL-.BETA.-HYDROXY-.ALPHA.-METHYLPHENETHYL ESTER
- 3-HYDROXY-3-PHENYLPENTANE-2-CARBAMATE
- Carbamic acid, beta-ethyl-beta-hydroxy-alpha-methylphenethyl ester
- UNII-PM5175P38T
-
- Inchi: 1S/C12H17NO3/c1-3-12(15,9(2)16-11(13)14)10-7-5-4-6-8-10/h4-9,15H,3H2,1-2H3,(H2,13,14)
- InChI Key: VJCSPNRFSSSXEP-UHFFFAOYSA-N
- SMILES: OC(C1C=CC=CC=1)(CC)C(C)OC(N)=O
Computed Properties
- Exact Mass: 223.12091
- Monoisotopic Mass: 223.120843
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 16
- Rotatable Bond Count: 5
- Complexity: 238
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 72.6
- XLogP3: 1.5
Experimental Properties
- Density: 1.149
- Boiling Point: 416.6°Cat760mmHg
- Flash Point: 205.8°C
- Refractive Index: 1.537
- PSA: 72.55
2,3-Pentanediol,3-phenyl-, 2-carbamate Related Literature
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Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
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Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
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Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
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Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
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Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
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